Cas no 922069-26-9 (3-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product name: 3-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922069-26-9
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 6385069
• PubChem ID: 44024851

3-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide
• F2291-0863
• 3-methoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]benzamide
• 3-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]benzamide
• AKOS024636615
• 3-methoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide
• 922069-26-9
• Benzamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-piperidinyl)ethyl]-3-methoxy-

• Inchi： 1S/C24H31N3O2/c1-26-14-11-19-15-18(9-10-22(19)26)23(27-12-4-3-5-13-27)17-25-24(28)20-7-6-8-21(16-20)29-2/h6-10,15-16,23H,3-5,11-14,17H2,1-2H3,(H,25,28)
• InChI Key： TWYSSHXLZIFHOG-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide

3-Methoxy-N-[2-(1-Methyl-2,3-Dihydro-1H-lndol-5-Yl)-2-(Piperidin-1-Yl)Ethyl]Benzamide (CAS No. 922069-26-9)

3-Methoxy-N-[2-(1-Methyl-2,3-Dihydro-1H-lndol-5-Yl)-2-(Piperidin-1-Yl)Ethyl]Benzamide is a complex organic compound with the CAS registry number 922069-26-9. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with an indole ring and a piperidine group. The molecule's structure is characterized by a methoxy group attached to the benzene ring, which is further connected to an N-substituted ethyl group containing both an indole and a piperidine moiety.

The synthesis of 3-Methoxy-N-[...]Benzamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly cyclizations. The presence of the indole ring suggests potential applications in pharmaceuticals, as indole-containing compounds are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Recent studies have highlighted the potential of N-substituted benzamides in drug design due to their ability to modulate various biological targets. For instance, research has shown that such compounds can act as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in cancer progression. The indole moiety in this compound may contribute to its ability to interact with specific protein targets, enhancing its bioactivity.

The piperidine group within the molecule adds further complexity to its structure and may influence its pharmacokinetic properties, such as solubility and permeability. Piperidine-containing compounds are often used in medicinal chemistry due to their ability to form hydrogen bonds and their role in enhancing drug stability.

In terms of applications, 3-Methoxy-N-[...]Benzamide could be explored for its potential as a therapeutic agent in oncology or neurodegenerative diseases. Its structure suggests it may have antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress.

Moreover, the compound's structure allows for further modification and optimization through medicinal chemistry approaches. For example, substituting the methoxy group with other electron-donating or withdrawing groups could alter its biological activity and improve its efficacy.

In conclusion, 3-Methoxy-N-[...]Benzamide (CAS No. 922069-26-9) represents a promising scaffold for drug discovery research due to its unique structural features and potential biological activities. Continued research into its properties will likely uncover new applications and enhance our understanding of its role in medicinal chemistry.